Fsp³ Molecular Complexity Index: 16.7% Higher sp³ Carbon Fraction Than Unsubstituted Cyclopropanecarboxaldehyde
The Fsp³ descriptor—defined as the ratio of sp³-hybridized carbon atoms to total carbon count—has been established as a predictor of clinical developability, with higher values correlating with improved solubility, reduced promiscuity, and higher clinical success rates [1]. 2-Cyclobutylcyclopropane-1-carbaldehyde exhibits Fsp³ = 0.875 (7 sp³ carbons / 8 total carbons) [2]. The parent cyclopropanecarboxaldehyde (CAS 1489-69-6) yields Fsp³ = 0.750 (3 sp³ carbons / 4 total carbons) by structural calculation [3]. The absolute difference of +0.125 represents a 16.7% relative enrichment in saturated carbon content, placing the target compound substantially above the Fsp³ ≥ 0.45 threshold associated with favorable developability profiles.
Δ = +0.125 (+16.7% relative)
| Evidence Dimension | Fraction of sp³-hybridized carbon atoms (Fsp³) |
|---|---|
| Target Compound Data | Fsp³ = 0.875 (7 of 8 carbons sp³-hybridized) |
| Comparator Or Baseline | Cyclopropanecarboxaldehyde: Fsp³ = 0.750 (3 of 4 carbons sp³-hybridized) |
| Quantified Difference | ΔFsp³ = +0.125 absolute (+16.7% relative) |
| Conditions | Calculated from molecular formula C₈H₁₂O (target) vs C₄H₆O (comparator) |
Why This Matters
Higher Fsp³ is quantitatively associated with greater molecular complexity and three-dimensionality, which directly influences target selectivity and attrition rates in fragment-based and HTS-driven drug discovery campaigns.
- [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. DOI: 10.1021/jm901241e View Source
- [2] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). Fsp³: 0.875. https://chem-space.com/CSMB00025776468-A79C9E View Source
- [3] Calculated from structure: Cyclopropanecarboxaldehyde (CAS 1489-69-6). C₄H₆O, 4 total carbons, 3 sp³ carbons (cyclopropane ring), 1 sp² carbon (aldehyde). View Source
